Cas no 1314390-80-1 (ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate)

ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate structure
1314390-80-1 structure
Product Name:ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
CAS No:1314390-80-1
MF:C9H7BrClN3O2
MW:304.527779817581
CID:5301556
Update Time:2026-03-10

ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
    • Ethyl7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
    • CID 89394539
    • Pyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid, 7-bromo-4-chloro-, ethyl ester
    • ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
    • Inchi: 1S/C9H7BrClN3O2/c1-2-16-9(15)5-3-6(10)14-7(5)8(11)12-4-13-14/h3-4H,2H2,1H3
    • InChI Key: ULWUHPOUJMMKPF-UHFFFAOYSA-N
    • SMILES: N12C(Br)=CC(C(OCC)=O)=C1C(Cl)=NC=N2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 282
  • XLogP3: 2.6
  • Topological Polar Surface Area: 56.5

Experimental Properties

  • Density: 1.84±0.1 g/cm3(Predicted)
  • pka: -6.15±0.30(Predicted)

ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate Pricemore >>

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